Cas no 7369-91-7 (L-Proline 4-nitroanilide)

L-Proline 4-nitroanilide is a synthetic peptide derivative commonly used as a chromogenic substrate for enzymatic assays, particularly in the study of proline-specific peptidases such as prolyl oligopeptidase (POP) and dipeptidyl peptidase IV (DPP-IV). The compound features a 4-nitroaniline (pNA) leaving group, which releases a yellow-colored product upon hydrolysis, enabling spectrophotometric detection at 405 nm. Its high specificity and sensitivity make it valuable for kinetic studies and inhibitor screening. The substrate is stable under standard laboratory conditions and exhibits low background interference, ensuring reliable results. Its well-characterized cleavage properties facilitate precise measurement of enzyme activity in biochemical and pharmaceutical research applications.
L-Proline 4-nitroanilide structure
L-Proline 4-nitroanilide structure
Product Name:L-Proline 4-nitroanilide
CAS No:7369-91-7
MF:C11H13N3O3
MW:235.239222288132
MDL:MFCD00037865
CID:548017
PubChem ID:7408106
Update Time:2025-05-19

L-Proline 4-nitroanilide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide,N-(4-nitrophenyl)-, (2S)-
    • H-Pro-pNA
    • H-PRO-PNA HBR
    • H-Pro-pNA·HBr
    • H-Pro-pNA·HCl
    • L-PROLINE 4-NITROANILIDE
    • L-Proline 4-nitroanilide hydrobromide
    • (L)-PROLYL-P-NITROANILIDE
    • L-PROLINE P-NITROANILIDE
    • L-Pro-Nan
    • L-Pro-pNA
    • L-PRO-P-NITROANILIDE
    • PROLINE-PNA HBR
    • Pro-Nan
    • Proline 4-nitroanilide
    • Proline p-nitroanilide
    • MFCD00037865
    • N-(4-Nitrophenyl)prolinamide
    • SCHEMBL621278
    • prolyl-p-nitroaniline
    • AS-46951
    • H-L-Pro-pNA
    • CS-0319481
    • (2S)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
    • AKOS010392250
    • L-Pro p-nitroanilide
    • P-7505
    • 7369-91-7
    • (S)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
    • F11014
    • 2-Pyrrolidinecarboxamide,N-(4-nitrophenyl)-,(2S)-
    • DTXSID30994549
    • CHEMBL68535
    • DB-265346
    • L-Proline 4-nitroanilide
    • MDL： MFCD00037865
    • Inchi： 1S/C11H13N3O3/c15-11(10-2-1-7-12-10)13-8-3-5-9(6-4-8)14(16)17/h3-6,10,12H,1-2,7H2,(H,13,15)/t10-/m0/s1
    • InChI Key： JWXPYNYNEUYKOW-JTQLQIEISA-N
    • SMILES： O=C([C@@H]1CCCN1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 235.09600
  • Monoisotopic Mass: 315.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 88-90 ºC
  • Boiling Point: 488.5°C at 760 mmHg
  • Flash Point: 249.2°C
  • Refractive Index: 1.627
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 86.95000
  • LogP: 2.21030

L-Proline 4-nitroanilide Security Information

  • Storage Condition：-15°C

L-Proline 4-nitroanilide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-Proline 4-nitroanilide Pricemore >>

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